@media (min-width: 1000px) {
    .header.style7 .top-bar {
        min-height: 64px;
        background: #fff;
        border-bottom: 1px solid #e6e9f0;
    }

    .header.style7 .bc-utility-bar {
        display: grid;
        grid-template-columns: minmax(180px, 1fr) minmax(360px, 520px) minmax(180px, 1fr);
        align-items: center;
        gap: 28px;
        min-height: 64px;
    }

    .header.style7 .bc-utility-bar::before,
    .header.style7 .bc-utility-bar::after {
        display: none;
        content: none;
    }

    .bc-header-brand a {
        display: inline-flex;
        align-items: center;
        min-height: 44px;
        color: #070d22;
        font-family: "Bebas Neue", sans-serif;
        font-size: 30px;
        font-weight: 400;
        line-height: 1;
        letter-spacing: .06em;
    }

    .bc-header-brand a:hover,
    .bc-header-brand a:focus {
        color: #405ff2;
    }

    .header.style7 .bc-header-search {
        min-width: 0;
        margin: 0;
    }

    .header.style7 .top-search {
        height: 42px;
        margin: 0;
        border: 1px solid #d9dde7;
        border-radius: 12px;
        box-shadow: none;
        line-height: 40px;
        transition: border-color .2s ease, box-shadow .2s ease;
    }

    .header.style7 .top-search:hover,
    .header.style7 .top-search:focus-within {
        border-color: #aeb6c7;
        box-shadow: 0 0 0 3px rgba(64, 95, 242, .08);
    }

    .header.style7 .top-search-input {
        min-width: 0;
        flex: 1;
    }

    .header.style7 .top-search input {
        width: 100%;
        height: 40px;
        padding: 0 18px;
        color: #252a3a;
        font-size: 14px;
    }

    .header.style7 .top-search input::placeholder {
        color: #757b89;
        font-size: 14px;
    }

    .header.style7 .top-search-submit {
        height: 40px;
        border-left: 1px solid #e1e4eb;
    }

    .header.style7 .top-search-submit .btn-group {
        display: flex;
        align-items: center;
        height: 40px;
        margin: 0;
    }

    .header.style7 .top-search-submit .btn {
        height: 40px;
        padding: 0 13px;
        border: 0;
        border-radius: 0;
        background: transparent;
        color: #252a3a;
        font-size: 14px;
        font-weight: 600;
        line-height: 40px;
    }

    .header.style7 .top-search-submit .dropdown-toggle {
        width: 34px;
        padding: 0 10px 0 4px;
    }

    .header.style7 .bc-header-actions {
        display: flex;
        align-items: center;
        justify-content: flex-end;
        gap: 22px;
        min-width: 0;
    }

    .header.style7 .bc-header-actions .header-language,
    .header.style7 .bc-header-actions .emeriss-language {
        float: none;
        margin: 0;
        padding: 0;
    }

    .header.style7 .bc-header-actions .language-toggle {
        display: inline-flex;
        align-items: center;
        min-height: 44px;
        padding-right: 16px;
        color: #4a4f5c;
        font-size: 14px;
        line-height: 44px;
    }

    .header.style7 .bc-header-cart,
    .header.style7 .bc-header-cart .header-control {
        display: flex;
        align-items: center;
        height: 44px;
    }

    .header.style7 .bc-header-cart .shopcart-icon {
        display: inline-flex;
        align-items: center;
        justify-content: center;
        width: 44px;
        height: 44px;
        padding: 0;
        color: #4a4f5c;
        line-height: 44px;
    }

    .header.style7 .bc-header-cart .shopcart-icon::before {
        top: 0;
        font-size: 25px;
    }

    .header.style7 .bc-header-cart .shopcart-icon:hover,
    .header.style7 .bc-header-cart .shopcart-icon:focus,
    .header.style7 .bc-header-actions .language-toggle:hover,
    .header.style7 .bc-header-actions .language-toggle:focus {
        color: #405ff2;
    }

    .header.style7 .bc-navigation-row {
        display: block !important;
        width: 100%;
    }

    .header.style7 .bc-navigation-row .header-nav {
        display: block;
        width: 100%;
        padding: 0;
    }

    .header.style7 .bc-navigation-row .main-menu {
        display: flex;
        float: none !important;
        align-items: center;
        justify-content: center;
        width: 100%;
    }

    .header.style7 .bc-navigation-row .main-menu > li > a {
        padding-top: 21px;
        padding-bottom: 21px;
    }
}

@media (min-width: 1000px) and (max-width: 1199px) {
    .header.style7 .bc-utility-bar {
        grid-template-columns: minmax(150px, .8fr) minmax(330px, 1.5fr) minmax(150px, .8fr);
        gap: 18px;
    }

    .header.style7 .bc-navigation-row .main-menu > li > a {
        padding-right: 8px;
        padding-left: 8px;
    }
}
